Cas no 332021-10-0 (4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine)
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-benzyl-1-((2,5-dimethoxyphenyl)sulfonyl)piperidine
- Piperidine, 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-(phenylmethyl)-
- Oprea1_263510
- Oprea1_751204
- AKOS000595479
- F0376-0074
- 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine
- AG-690/12136422
- AB00043980-01
- CB07209
- 4-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]piperidine
- VU0488317-1
- 332021-10-0
- BIM-0005079.P001
- SMSF0007828
- 4-benzyl-1-(2,5-dimethoxyphenyl)sulfonylpiperidine
- Z45517131
- CBMicro_004878
- CCG-311086
-
- Inchi: 1S/C20H25NO4S/c1-24-18-8-9-19(25-2)20(15-18)26(22,23)21-12-10-17(11-13-21)14-16-6-4-3-5-7-16/h3-9,15,17H,10-14H2,1-2H3
- InChI Key: RKSRMYFPYCLMNI-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC(OC)=CC=C2OC)(=O)=O)CCC(CC2=CC=CC=C2)CC1
Computed Properties
- Exact Mass: 375.15042945g/mol
- Monoisotopic Mass: 375.15042945g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 540.7±60.0 °C(Predicted)
- pka: -5.73±0.40(Predicted)
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0376-0074-2μmol |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-5μmol |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-10μmol |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-20μmol |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-1mg |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-2mg |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-3mg |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-4mg |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-5mg |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0376-0074-10mg |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine |
332021-10-0 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine
Exploring the Potential of 4-Benzyl-1-(2,5-Dimethoxybenzenesulfonyl)Piperidine (CAS 332021-10-0) in Modern Research
The compound 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine (CAS 332021-10-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This sulfonamide derivative, characterized by its piperidine core and dimethoxybenzenesulfonyl moiety, presents a fascinating case study for researchers exploring novel bioactive molecules. Its molecular architecture combines aromatic and aliphatic features, offering a versatile platform for further chemical modifications.
One of the most intriguing aspects of 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine is its potential role in drug discovery. The sulfonyl group in particular has become a hot topic in medicinal chemistry, as it often contributes to enhanced binding affinity and metabolic stability in drug candidates. Recent studies have shown that compounds containing similar sulfonamide structures demonstrate promising activity against various biological targets, making this compound particularly relevant in the context of current pharmaceutical research trends.
The synthesis of CAS 332021-10-0 typically involves multi-step organic reactions, with the piperidine ring serving as the central scaffold. Researchers have developed various synthetic routes to access this compound, often starting from commercially available benzylpiperidine derivatives. The introduction of the 2,5-dimethoxybenzenesulfonyl group represents a critical step in the synthesis, requiring careful control of reaction conditions to achieve optimal yields. These synthetic methodologies have become increasingly important as the demand for structurally diverse chemical libraries grows in drug discovery programs.
From a physicochemical perspective, 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine exhibits properties that make it particularly interesting for formulation development. The presence of both lipophilic (benzyl and dimethoxy groups) and polar (sulfonyl moiety) regions in its structure suggests potential for balanced solubility characteristics. This property profile aligns well with current pharmaceutical industry needs, where compounds with optimal solubility and permeability are highly sought after.
The potential applications of CAS 332021-10-0 extend beyond pharmaceuticals. Recent patent literature suggests that similar sulfonamide-containing compounds are being explored as intermediates in the development of advanced materials, including liquid crystals and organic semiconductors. The dimethoxybenzenesulfonyl unit in particular may contribute to interesting electronic properties, making this compound relevant to materials science research as well.
Quality control and analytical characterization of 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring compound purity and verifying structural integrity, especially when the material is intended for research purposes. The analytical data for this compound has been well-documented in scientific literature, providing valuable references for researchers working with this molecule.
In the context of current research trends, CAS 332021-10-0 represents an interesting case study in structure-activity relationship (SAR) investigations. Medicinal chemists are particularly interested in how modifications to the benzyl or dimethoxy groups might affect biological activity. This aligns with the growing emphasis on rational drug design and computational chemistry approaches in modern pharmaceutical research.
The stability profile of 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine has been the subject of several studies, with researchers examining its behavior under various storage conditions. Understanding the degradation pathways of such compounds is crucial for their potential development as pharmaceutical intermediates or research tools. Proper handling and storage recommendations have been established based on these stability studies.
From a commercial perspective, the availability of CAS 332021-10-0 from chemical suppliers has increased in recent years, reflecting growing research interest. The compound is typically offered in various quantities suitable for laboratory-scale research, with purity specifications tailored to different research needs. This availability supports its continued investigation across multiple scientific disciplines.
Looking forward, 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine may play a role in addressing current challenges in drug discovery, particularly in the development of compounds with improved pharmacokinetic properties. Its structural features make it a valuable building block for medicinal chemistry programs targeting various disease areas. As research continues, we may see new applications emerge for this interesting sulfonamide derivative.
The safety profile of CAS 332021-10-0 has been evaluated according to standard laboratory safety protocols. While comprehensive toxicological data may be limited, standard precautions for handling organic compounds apply. Researchers are advised to consult safety data sheets and follow appropriate laboratory practices when working with this material.
In conclusion, 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine represents an intriguing subject for scientific investigation with potential applications spanning pharmaceutical research and materials science. Its unique combination of structural features continues to attract research attention, and future studies may reveal additional valuable properties of this compound. As the scientific community's understanding of sulfonamide chemistry deepens, compounds like this will likely play increasingly important roles in various research domains.
332021-10-0 (4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)